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Compound of Interest

Compound Name: Reactive Yellow 15

Cat. No.: B13747826

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of the materials in use is paramount to ensuring laboratory safety and
procedural integrity. This guide provides an in-depth look at the material safety data for C.1.
Reactive Yellow 15 (CAS No. 12226-47-0), a single azo class dye. The following sections
detail its chemical and physical properties, toxicological profile, handling procedures, and
emergency response protocols.

Chemical and Physical Properties

Reactive Yellow 15 is a yellow powder soluble in water.[1] Its key chemical and physical

characteristics are summarized below.
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Property Value Source
Molecular Formula C20H20N4aNa2011S3 [1112]
Molecular Weight 634.57 g/mol [1][2]
Appearance Yellow powder [1]
Solubility in Water 50 g/L [1]

Odor Negligible/Odorless [3]

Bulk Density 0.6 to 0.8 g/cm?3 [4]

pH (1.0% solution) 6.0-6.5 [4]
Thermal Decomposition > 200 °C [4]

Toxicological Information

The toxicological data for Reactive Yellow 15 indicates that it is generally of low acute toxicity.
However, it can cause irritation and sensitization.
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Endpoint Result Species Method

Based on similar
Oral LD50 > 2000 mg/kg Rat

products
Dermal LD50 No data available Rabbit
Inhalation LC50 No data available Rat
) o ) o Based on similar
Skin Irritation Unlikely to be irritating
products
Eye Irritation Irritating
May cause

o sensitization by
Sensitization ) ] ]
inhalation and skin

contact

) No mutagenic effects
Mutagenic Effects
reported

Ecotoxicological Information

Reactive Yellow 15 is not readily biodegradable but can be removed by sewage digestion
processes. Its presence in an aquatic environment is indicated by its color.[5]

Endpoint Result Species Duration
Fish Toxicity (LC50) > 500 mg/L Rainbow Trout 49 hours
Bacterial Inhibition 50-100% Wastewater bacteria

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), this substance may be classified as causing skin and eye irritation.[3]

Experimental Protocols
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While specific experimental protocols for Reactive Yellow 15 are not detailed in the provided
safety data sheets, the cited toxicological endpoints are typically determined using
standardized methods, such as those established by the Organisation for Economic Co-
operation and Development (OECD).

Acute Oral Toxicity (LD50): This is likely determined following OECD Guideline 423 (Acute Oral
toxicity — Acute Toxic Class Method). This method involves the administration of the test
substance to fasted animals in a stepwise procedure. The procedure is designed to use a
minimal number of animals and still provide sufficient information on the acute toxicity of the
substance.

Eye Irritation: The potential for eye irritation is typically assessed using OECD Guideline 405
(Acute Eye Irritation/Corrosion). This involves the application of the test substance to the eye of
an animal and observing the effects on the cornea, iris, and conjunctiva at specific intervals.

Fish Toxicity (LC50): The acute toxicity to fish is generally determined by following OECD
Guideline 203 (Fish, Acute Toxicity Test). This test exposes fish to the test substance in water
for a set period (e.g., 96 hours), and the concentration that is lethal to 50% of the fish is
determined.

Visualized Workflows and Relationships

To better illustrate the safety protocols and logical relationships associated with handling
Reactive Yellow 15, the following diagrams have been generated using Graphviz.
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Caption: Hazard ldentification and Corresponding First Aid Measures.
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Accidental Release
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Caption: Workflow for Accidental Release Measures.
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In Case of Fire
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Caption: Fire Fighting Procedures for Reactive Yellow 15.

Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of Reactive
Yellow 15 and ensuring personnel safety.

Handling:

» Observe good standards of hygiene.

» Avoid swallowing, inhaling dust, and contact with skin and eyes.[5]

e Use in a well-ventilated area.[5]

o Wear appropriate personal protective equipment, including gloves and goggles.[5]

o Keep personal exposure below 10 mg/m3 (8-hour time-weighted average) for total inhalable
dust and below 5 mg/ms3 for total respirable dust.[5]

Storage:
» Store in a cool, ventilated area.[5]

o Keep containers tightly closed.[4]
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e Avoid hot and humid conditions.[4]

o Store away from alkaline and reducing agents.[4]

Regulatory Information

Reactive Yellow 15 is subject to various international and national regulations. Under
European Union directives, it is classified as an irritant (Xi) with the risk phrase R36: Irritating to
eyes.[5] The corresponding safety phrases are S22 (Do not breathe dust), S26 (In case of
contact with eyes, rinse immediately with plenty of water and seek medical advice), and S51
(Use only in well-ventilated areas).[5]

This technical guide consolidates the available safety information for Reactive Yellow 15 to aid
researchers and professionals in its safe handling and use. Adherence to these guidelines is
essential for a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. Reactive Yellow 15 | C20H20N4Na2011S3 | CID 135565311 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Reactive Dye Yellow SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

4. 2.imimg.com [2.imimg.com]

5. dyespigments.net [dyespigments.net]

To cite this document: BenchChem. [In-Depth Technical Guide: Material Safety of Reactive
Yellow 15]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13747826#reactive-yellow-15-material-safety-data-
sheet-msds]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://2.imimg.com/data2/LU/XL/MY-/002.pdf
https://2.imimg.com/data2/LU/XL/MY-/002.pdf
https://www.benchchem.com/product/b13747826?utm_src=pdf-body
https://www.dyespigments.net/assets/files/reactive%20dyes/REACTIVE%20YELLOW%20ME4G.pdf
https://www.dyespigments.net/assets/files/reactive%20dyes/REACTIVE%20YELLOW%20ME4G.pdf
https://www.benchchem.com/product/b13747826?utm_src=pdf-body
https://www.benchchem.com/product/b13747826?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-15.html
https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Yellow-15
https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Yellow-15
https://www.flinnsci.com/sds_665.6-reactive-dye-yellow/sds_665.6/
https://2.imimg.com/data2/LU/XL/MY-/002.pdf
https://www.dyespigments.net/assets/files/reactive%20dyes/REACTIVE%20YELLOW%20ME4G.pdf
https://www.benchchem.com/product/b13747826#reactive-yellow-15-material-safety-data-sheet-msds
https://www.benchchem.com/product/b13747826#reactive-yellow-15-material-safety-data-sheet-msds
https://www.benchchem.com/product/b13747826#reactive-yellow-15-material-safety-data-sheet-msds
https://www.benchchem.com/product/b13747826#reactive-yellow-15-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13747826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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